Cas no 899742-22-4 (9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 899742-22-4
• MF: C₂₀H₁₆FN₅O₃
• MW: 393.371147155762
• CID: 5487702
• Update Time: 2025-08-04

9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• 9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C20H16FN5O3/c1-2-29-14-9-4-3-8-13(14)26-19-16(24-20(26)28)15(17(22)27)23-18(25-19)11-6-5-7-12(21)10-11/h3-10H,2H2,1H3,(H2,22,27)(H,24,28)
• InChI Key： GLCRPLNTLFNMFN-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(C3=CC=CC(F)=C3)N=C2C(N)=O)N(C2=CC=CC=C2OCC)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

Introduction to 9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide (CAS No. 899742-22-4)

The compound 9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, identified by its CAS number 899742-22-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, belonging to the purine derivatives class, has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of both ethoxy and fluorophenyl substituents in its molecular framework suggests a high degree of specificity, which is often a critical factor in drug design and development.

Recent studies have highlighted the importance of purine-based compounds in medicinal chemistry. Purines are fundamental components of nucleic acids and play a crucial role in various biological processes. The modification of purine derivatives has led to the discovery of numerous drugs with diverse pharmacological activities, including antiviral, anticancer, and anti-inflammatory agents. The specific arrangement of functional groups in 9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide makes it a promising candidate for further investigation in these areas.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of an oxo group at the 8-position and a carboxamide moiety at the 6-position introduces unique electronic and steric properties that can be exploited to interact with biological targets. For instance, the fluorophenyl substituent may enhance binding affinity by participating in π-stacking interactions or by modulating electronic distributions around the active site. Similarly, the 2-ethoxyphenyl group could provide additional hydrophobic interactions or influence conformational flexibility.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex purine core. These techniques not only ensure high yield but also allow for the introduction of various substituents with minimal side reactions. The synthetic route to 9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide exemplifies the sophistication achieved in modern pharmaceutical synthesis.

In terms of biological activity, preliminary studies suggest that this compound exhibits notable properties that make it attractive for therapeutic applications. For example, its structural similarity to known antiviral agents suggests potential efficacy against viral infections. Additionally, its interaction with enzymes such as kinases or phosphodiesterases could make it a valuable tool in oncology research. The carboxamide group is particularly interesting as it can serve as a hinge binder or participate in hydrogen bonding interactions with protein targets.

The impact of fluorine substitution on drug efficacy cannot be overstated. Fluorinated aromatic rings are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and cell membrane permeability. In 9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, the 3-fluorophenyl moiety likely contributes to these beneficial effects while also introducing electronic modulation that fine-tunes pharmacological activity. This balance between structural complexity and functional optimization is a hallmark of successful drug design.

Computational studies have also played a pivotal role in understanding the behavior of this compound both in vitro and in silico. Molecular modeling techniques allow researchers to predict binding modes, assess energetics, and identify key interaction points with biological targets. These insights can guide further modifications and lead to more potent derivatives. For instance, virtual screening campaigns have been used to identify analogs with enhanced activity or selectivity against specific enzymes or receptors.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide exemplifies this synergy. Chemists design and synthesize new molecules based on structural motifs derived from known bioactive compounds, while biologists evaluate their biological activity using cell-based assays or animal models. Pharmacologists then translate these findings into clinical relevance by assessing pharmacokinetic properties and potential side effects.

As research progresses, new methodologies for drug discovery continue to emerge. High-throughput screening (HTS) allows for rapid evaluation of large libraries of compounds against various biological targets, while machine learning algorithms can predict drug-like properties with increasing accuracy. These advancements enable more efficient identification of promising candidates like 9-(2-ethoxyphenyl)-2-(3-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide, reducing the time and cost associated with traditional drug development pipelines.

The future prospects for this compound are promising but depend on rigorous testing and validation through preclinical studies followed by clinical trials if it demonstrates sufficient efficacy and safety profiles. Regulatory agencies require comprehensive data demonstrating that new drugs are both effective and well-tolerated before they can be approved for human use. However, given its unique structure and potential therapeutic benefits, 9-(2-et h o x y ph e n y l ) - 2 - ( 3 - f luoro ph e n y l ) - 8 - o x o - 8 , 9 - d i h y d r o - 7 H - p u r i n e - 6 - c arbox am ide holds significant promise as a lead compound for future therapeutics.

In conclusion, 9 -( 2 - e t h o x y p h e n y l ) - 2 -( 3 - f luoro p h e n y l ) - 8 - ox o - 8 , 9 - d i h y d r o - 7 H - p u r i n e - 6 - c arbox am ide (CAS No . 899742 -22 -4) represents an exciting development in pharmaceutical chemistry with potential applications across multiple therapeutic areas . Its sophisticated molecular architecture , coupled with preliminary evidence suggesting favorable biological activity , makes it a compelling target for further research . As our understanding of drug design principles continues to evolve , compounds like this one will play an increasingly important role in addressing unmet medical needs .